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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of established methodologies for

assessing the binding affinity between the pattern recognition receptor FLAGELLIN-SENSING

2 (FLS2) and its ligand, the bacterial flagellin-derived peptide flg22. Understanding this

interaction is crucial for research in plant immunology and the development of novel disease

resistance strategies.

Introduction to FLS2-flg22 Interaction
FLS2 is a leucine-rich repeat receptor kinase (LRR-RK) that plays a pivotal role in the plant's

innate immune system.[1][2][3] It recognizes the highly conserved 22-amino acid epitope of

bacterial flagellin, flg22, initiating a signaling cascade that leads to pathogen-associated

molecular pattern (PAMP)-triggered immunity (PTI).[4][5][6] The binding of flg22 to FLS2

induces the formation of a signaling complex with the co-receptor BRI1-ASSOCIATED

RECEPTOR KINASE 1 (BAK1), leading to the activation of downstream defense responses.[4]

[6][7]

Accurate assessment of the FLS2-flg22 binding affinity is essential for structure-function

studies of FLS2, for screening for mutations that affect binding, and for the development of

agonists or antagonists of this critical immune receptor. This document outlines several key in

vitro and in vivo methods to quantify this interaction.
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Quantitative Data Summary
The following table summarizes publicly available quantitative data on the FLS2-flg22 binding

affinity, primarily determined through competition assays.

Method Plant Species Ligand
Affinity Metric
(IC50)

Reference

Radioligand

Binding Assay

Arabidopsis

thaliana
125I-Tyr-flg22 ~5 nM [1]

Radioligand

Binding Assay

Arabidopsis

thaliana
125I-Tyr-flg22 8 nM [1]

Radioligand

Binding Assay

Lycopersicon

esculentum

(Tomato)

125I-Tyr-flg22 3 nM [1]

Note: The half-maximal inhibitory concentration (IC50) is a measure of the concentration of a

competing ligand that displaces 50% of the specific binding of a radiolabeled ligand. It is a key

parameter in competition binding assays and is related to the dissociation constant (Kd).

FLS2 Signaling Pathway
The binding of flg22 to FLS2 initiates a well-characterized signaling cascade. The following

diagram illustrates the key events in this pathway.
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Caption: FLS2 signaling pathway upon flg22 binding.

Experimental Protocols
This section provides detailed protocols for key experiments used to assess FLS2-flg22 binding

affinity.

Radioligand Binding Assay
This method directly measures the binding of a radiolabeled ligand (e.g., 125I-Tyr-flg22) to its

receptor. Competition assays, where a non-labeled ligand competes with the radiolabeled

ligand, are commonly used to determine the binding affinity (IC50) of the unlabeled ligand.[1][8]
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Sample Preparation

Binding Reaction

Separation

Detection & Analysis

Prepare microsomes or
solubilized protein extracts

from plant tissue

Incubate membranes with
125I-Tyr-flg22 and varying

concentrations of unlabeled flg22

Prepare 125I-Tyr-flg22

Separate bound from
free radioligand
(e.g., filtration)

Measure radioactivity of
bound ligand

Plot data and calculate IC50
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Protein Expression

Ligand Treatment

Cell Lysis

Immunoprecipitation

Analysis

Express epitope-tagged FLS2
(e.g., FLS2-Myc) in plant cells

(e.g., N. benthamiana or protoplasts)

Treat cells with or without flg22

Lyse cells and prepare
protein extracts

Incubate extracts with
anti-epitope tag antibody

(e.g., anti-Myc) coupled to beads

Wash beads to remove
unbound proteins

Elute bound proteins

Analyze eluate by
Western blotting using

anti-FLS2 and anti-flg22 antibodies
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Sample Preparation

Binding Reaction

MST Measurement

Data Analysis

Label purified FLS2
(or its ectodomain)

with a fluorescent dye

Mix labeled FLS2 with
each flg22 dilution

Prepare a serial dilution
of unlabeled flg22

Load samples into
capillaries

Perform MST measurement
(IR laser heating and

fluorescence detection)

Analyze the change in
thermophoretic movement

Plot the change against
ligand concentration and

fit to determine Kd
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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